3-[(4-fluorophenyl)methyl]-1-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropteridine-2,4-dione

• IUPAC Name: 3-[(4-fluorophenyl)methyl]-1-[(3-methoxyphenyl)methyl]pteridine-2,4-dione
• InChI: InChI=1S/C21H17FN4O3/c1-29-17-4-2-3-15(11-17)13-25-19-18(23-9-10-24-19)20(27)26(21(25)28)12-14-5-7-16(22)8-6-14/h2-11H,12-13H2,1H3
• InChI Key: OFJPNACHLLIVBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C3=NC=CN=C3C(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C21H17FN4O3
• Molecular Weight: 392.4 g/mol

Description

Typically, compounds like this are aromatic compounds that contain a pteridine ring, which is a fused two-ring system, derived from pyrimidine and pyrazine. The presence of fluorophenyl and methoxyphenyl groups may contribute to the compound’s properties and reactivity.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions, including the formation of the pteridine ring and the attachment of the phenyl groups. The exact synthesis would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like NMR and IR spectroscopy. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactivity of such compounds would depend on the specific functional groups present. For example, the fluorophenyl group might undergo reactions typical of aromatic halides, while the methoxyphenyl group might participate in reactions typical of ethers.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various analytical techniques. These might include determining the compound’s melting point, boiling point, density, and solubility.

Mechanism of Action

The mechanism of action of such compounds would depend on their specific biological targets. For example, some pteridine derivatives have been found to have antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with such compounds would depend on their specific structures and properties. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on such compounds could involve further exploration of their synthesis, properties, and potential applications. This might include studying their biological activity, developing more efficient synthesis methods, or investigating their potential use in pharmaceuticals.